Cas no 946216-65-5 (N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946216-65-5
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 6031784
• PubChem ID: 16885708
• Update Time: 2025-10-22

N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• N-(2,6-dimethylphenyl)-4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanamide
• 946216-65-5
• AKOS024489001
• F5013-1316
• N-(2,6-dimethylphenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide
• N-(2,6-dimethylphenyl)-4-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide

• Inchi： 1S/C23H25N3O2/c1-16-9-11-19(12-10-16)20-13-14-22(28)26(25-20)15-5-8-21(27)24-23-17(2)6-4-7-18(23)3/h4,6-7,9-14H,5,8,15H2,1-3H3,(H,24,27)
• InChI Key： AJSUKAHVFOWXTC-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CCCN1N=C(C2=CC=C(C)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 375.19467705g/mol
• Monoisotopic Mass: 375.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Recent Advances in the Study of N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS: 946216-65-5)

The compound N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS: 946216-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and substituted phenyl groups, has shown promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings in recent literature is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. Researchers have identified that 946216-65-5 acts as a potent inhibitor of certain kinases, which play a critical role in the regulation of immune responses and cancer progression. This discovery has opened new avenues for the development of targeted therapies, particularly for diseases characterized by dysregulated kinase activity.

In addition to its pharmacological potential, significant progress has been made in the synthetic chemistry of 946216-65-5. A recent study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing the number of steps required. This advancement is crucial for scaling up production and facilitating further preclinical and clinical studies. The study also highlighted the importance of the compound's structural features, such as the dimethylphenyl and methylphenyl substituents, in enhancing its bioavailability and stability.

Preclinical evaluations of 946216-65-5 have demonstrated its efficacy in animal models of chronic inflammation and certain types of cancer. For instance, a study conducted by a team at the University of Cambridge reported that the compound significantly reduced tumor growth in xenograft models of colorectal cancer. The researchers attributed this effect to the compound's dual action of inhibiting pro-inflammatory cytokines and inducing apoptosis in cancer cells. These findings suggest that 946216-65-5 could serve as a lead compound for the development of multifunctional therapeutics.

Despite these promising results, challenges remain in the development of 946216-65-5 as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and broad pharmacological profile make it a valuable candidate for further investigation. Ongoing research aims to explore its potential in combination therapies and to identify biomarkers that could predict patient response.

In conclusion, the recent studies on N-(2,6-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (946216-65-5) highlight its potential as a versatile therapeutic agent with applications in inflammation and oncology. The advancements in synthetic chemistry and mechanistic understanding provide a solid foundation for future research and development. As the field progresses, it will be essential to translate these preclinical findings into clinical trials to fully realize the compound's therapeutic potential.